Cas no 1806785-34-1 (4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine)

• Product Name: 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine
• CAS No: 1806785-34-1
• MF: C₆H₂Br₂F₂IN
• MW: 412.796059131622
• CID: 4850606
• Update Time: 2025-05-24

4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2Br2F2IN/c7-2-1-3(8)12-5(4(2)11)6(9)10/h1,6H
• InChI Key： NOPXJAWFDKWNDB-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1C(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine

4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

The compound 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1806785-34-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of halogenated pyridines, which are known for their unique chemical properties and reactivity. The presence of multiple halogen substituents—bromine at positions 4 and 6, iodine at position 3, and a difluoromethyl group at position 2—confers this molecule with distinctive electronic and steric characteristics that make it valuable in research and development.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and materials science. The bromine atoms at positions 4 and 6 contribute to the molecule's high polarity and reactivity, while the iodine atom at position 3 introduces a unique electronic environment that can be exploited in various chemical reactions. The difluoromethyl group at position 2 adds additional functionality, enhancing the molecule's versatility in different chemical transformations.

The synthesis of 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine involves a multi-step process that typically begins with the bromination of a pyridine derivative. The introduction of the difluoromethyl group and iodine atom requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored novel synthetic pathways that utilize transition metal catalysts to improve the efficiency of these reactions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its unique structure makes it an ideal candidate for studying interactions with biological targets such as enzymes and receptors. The presence of multiple halogens allows for fine-tuning of pharmacokinetic properties, which is crucial for developing effective therapeutic agents. Additionally, this compound has been utilized in materials science as a precursor for advanced organic materials, including polymers and semiconductors.

The study of 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine has also contributed to our understanding of halogen bonding and its role in molecular recognition. Recent research has demonstrated that this molecule can act as a potent ligand in coordination chemistry, forming stable complexes with transition metals. These findings have implications for catalysis and sensor technology, where selective binding is essential.

In conclusion, 4,6-Dibromo-2-(difluoromethyl)-3-iodopyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.